2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol

• Molecular Formula: C10H13BrFNO2
• Molecular Weight: 278.12 g/mol
• IUPAC Name: 2-[(4-bromo-3-fluorophenyl)methylamino]propane-1,3-diol
• InChI: InChI=1S/C10H13BrFNO2/c11-9-2-1-7(3-10(9)12)4-13-8(5-14)6-15/h1-3,8,13-15H,4-6H2
• InChI Key: GNQZZAWCWCATMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CNC(CO)CO)F)Br

Description

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol is a synthetic organic compound featuring a propane-1,3-diol backbone substituted with an amino group linked to a 4-bromo-3-fluorophenylmethyl moiety. This structure combines the hydrogen-bonding capacity of the diol group with the steric and electronic effects of the aromatic substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol typically involves the reaction of 4-bromo-3-fluorobenzylamine with glycidol under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromo and fluoro groups on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular targets involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Structural Differences :

• Aromatic substituents : The target compound’s 4-bromo-3-fluorophenyl group introduces strong electron-withdrawing effects, contrasting with the electron-donating methoxy/hydroxy groups in natural analogs .
• Amino linkage: The methylamino bridge in the target compound distinguishes it from ether- or ester-linked derivatives in plant isolates .

Physicochemical Properties

Thermal Stability

Propane-1,3-diol derivatives stabilize collagen via hydrogen bonding with hydroxyproline residues, as demonstrated by Hart et al. (). The target compound’s diol moiety may exhibit similar stabilizing effects, but its bromo/fluoro substituents could reduce solubility in polar solvents compared to methoxy/hydroxy analogs .

Compound	Effect on Collagen Tm*	Notes
Propan-1,3-diol (PD)	Increased Tm	Short-chain diol with strong H-bonding
Propan-1,2-diol (PG)	Decreased Tm	Adjacent hydroxyls hinder crosslinking
Target Compound	Likely increased Tm	Assumed based on PD-like backbone

*Tm: Melting temperature

Antimicrobial Efficacy

Propan-1,3-diol (PD) and propan-1,2-diol (PG) show comparable antimicrobial activity, with LD50 values in rats at ~20 g/kg . The target compound’s bromo/fluoro groups may enhance activity against gram-negative bacteria due to increased lipophilicity, though cytotoxicity data are unavailable.

Cytotoxicity

The target compound’s halogenated aromatic group could alter this profile, warranting further study.

Biological Activity

2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol is a compound of interest due to its potential biological activities. This article explores the compound's pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol is C11H14BrFNO2. It features a bromo and fluorine substitution on the aromatic ring, which may influence its biological activity.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds with similar structures. For instance, derivatives containing bromine and fluorine have demonstrated significant antibacterial and antifungal activities.

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	MIC (mg/mL)	Target Organisms
Compound A	0.0195	E. coli
Compound B	0.0048	Bacillus mycoides
Compound C	0.039	C. albicans

Research indicates that the presence of halogen substituents enhances the interaction with bacterial cell membranes, leading to increased permeability and subsequent cell death .

Cytotoxicity

The cytotoxic effects of 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol have been evaluated in various cancer cell lines. Studies show that compounds with similar structural motifs exhibit potent cytotoxicity against breast cancer (MCF-7) and lung cancer (A549) cells.

Table 2: Cytotoxicity Data

Cell Line	IC50 (µM)	Reference
MCF-7	15.6
A549	23.4

The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways .

Case Studies

• Study on Antibacterial Activity : A study published in MDPI examined various monomeric alkaloids, including derivatives similar to our compound, showing strong inhibition against Gram-positive bacteria such as Staphylococcus aureus with MIC values as low as 0.0039 mg/mL .
• Cytotoxic Effects in Cancer Research : Another research highlighted the cytotoxic potential of related compounds against different cancer cell lines, providing insights into their mechanisms involving oxidative stress and apoptosis induction .

The biological activity of 2-{[(4-Bromo-3-fluorophenyl)methyl]amino}propane-1,3-diol can be attributed to:

• Cell Membrane Disruption : The halogen atoms enhance lipophilicity, allowing better penetration into bacterial membranes.
• Apoptosis Induction : The compound may activate intrinsic apoptotic pathways in cancer cells through mitochondrial dysfunction.